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Compound of Interest

Compound Name: Jasmine lactone-d2

Cat. No.: B12385006

For researchers, scientists, and drug development professionals requiring high-purity,
isotopically labeled compounds, Jasmine lactone-d2 serves as a critical internal standard for
guantitative analyses. This technical guide provides an in-depth overview of its commercial
availability, key specifications, and detailed methodologies for its application in experimental
settings.

Commercial Availability

Jasmine lactone-d2 is a specialized chemical available from a limited number of suppliers.
One prominent commercial source is MedChemExpress (MCE), which provides this deuterated
compound for research purposes.[1][2]

Quantitative Data

The following table summarizes the key quantitative data for Jasmine lactone-d2, based on
information available from MedChemExpress and general specifications for their stable
isotope-labeled compounds.
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Parameter Value Source
Supplier MedChemExpress (MCE) [1112]
Product Number HY-125678 [2]
Molecular Formula C10H14D202

Molecular Weight 170.25 g/mol

Purity >98% (General specification)

Isotopic Enrichment >98% (General specification)

] o Inferred from non-deuterated
Appearance Colorless to light yellow liquid ‘
orm

Recommended conditions on
Storage N )
Certificate of Analysis

Experimental Protocols

Jasmine lactone-d2 is primarily utilized as an internal standard in quantitative analysis,
particularly in chromatography-mass spectrometry techniques such as GC-MS and LC-MS/MS.
The following is a detailed, representative protocol for the quantification of Jasmine lactone in a
biological matrix using Jasmine lactone-d2 as an internal standard.

Protocol: Quantification of Jasmine Lactone in a Plant
Tissue Matrix using LC-MS/MS with Deuterated Internal
Standard

1. Objective: To accurately quantify the concentration of Jasmine lactone in a plant tissue
sample using Jasmine lactone-d2 as an internal standard to correct for matrix effects and
variations in sample preparation and instrument response.

2. Materials and Reagents:

Jasmine lactone analytical standard
Jasmine lactone-d2 (Internal Standard - 1S)
Acetonitrile (ACN), LC-MS grade
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Formic acid, LC-MS grade

Ultrapure water

Plant tissue sample (e.g., tea leaves)
1.5 mL microcentrifuge tubes
Syringe filters (0.22 pum)

LC-MS vials

. Preparation of Solutions:

Jasmine Lactone Stock Solution (1 mg/mL): Accurately weigh and dissolve Jasmine lactone
in ACN.

Jasmine lactone-d2 (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve Jasmine
lactone-d2 in ACN.

Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the
Jasmine lactone stock solution with ACN:water (1:1, v/v).

IS Working Solution (e.g., 50 ng/mL): Dilute the IS stock solution with ACN.

. Sample Preparation:

Homogenize 100 mg of the plant tissue sample.

Add 1 mL of ACN and vortex vigorously for 1 minute.

Spike the sample with 10 L of the IS working solution (50 ng/mL).

Centrifuge the sample at 10,000 x g for 10 minutes.

Collect the supernatant and filter it through a 0.22 pum syringe filter into an LC-MS vial.

. LC-MS/MS Analysis:

Liquid Chromatography System: UPLC or HPLC system

Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 um)
Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in ACN

Gradient: A suitable gradient to separate Jasmine lactone from matrix interferences.
Flow Rate: 0.3 mL/min

Injection Volume: 5 pL

Mass Spectrometer: Triple quadrupole mass spectrometer
lonization Mode: Electrospray lonization (ESI), positive mode
MRM Transitions:

Jasmine lactone: Precursor ion (m/z) -> Product ion (m/z)
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e Jasmine lactone-d2: Precursor ion (m/z) -> Product ion (m/z) (Precursor ion will be M+2
compared to the non-deuterated form)

6. Data Analysis:

* Integrate the peak areas for both Jasmine lactone and Jasmine lactone-d2.

o Calculate the peak area ratio (Jasmine lactone area / Jasmine lactone-d2 area).

o Construct a calibration curve by plotting the peak area ratio against the concentration of the
calibration standards.

» Determine the concentration of Jasmine lactone in the samples by interpolating their peak
area ratios from the calibration curve.

Signaling Pathways and Experimental Workflows

The biosynthesis of Jasmine lactone in plants, such as tea (Camellia sinensis), provides a
relevant biological pathway for researchers in natural products and plant sciences. The
following diagrams illustrate this pathway and a typical experimental workflow for quantitative
analysis using a deuterated internal standard.

Biosynthesis Pathway of Jasmine Lactone

Hydroxy Fatty Acids ﬂ-ox\da(ion & Lactonization Jasmine Lactone

Unsaturated Fatty Acids
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Caption: Biosynthesis Pathway of Jasmine Lactone.
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Quantitative Analysis Workflow
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Caption: Quantitative Analysis Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for Jasmine
Lactone-d2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12385006#commercial-suppliers-of-jasmine-lactone-
d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.medchemexpress.com/jasmine-lactone-d2.html?locale=es-ES
https://www.medchemexpress.com/jasmine-lactone-d2.html
https://www.benchchem.com/product/b12385006#commercial-suppliers-of-jasmine-lactone-d2
https://www.benchchem.com/product/b12385006#commercial-suppliers-of-jasmine-lactone-d2
https://www.benchchem.com/product/b12385006#commercial-suppliers-of-jasmine-lactone-d2
https://www.benchchem.com/product/b12385006#commercial-suppliers-of-jasmine-lactone-d2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12385006?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

